Cas no 40122-96-1 (2,4-Dimethylcyclohex-2-en-1-one)

2,4-Dimethylcyclohex-2-en-1-one structure
40122-96-1 structure
Product Name:2,4-Dimethylcyclohex-2-en-1-one
CAS No:40122-96-1
MF:C8H12O
MW:124.180282592773
CID:2631647
PubChem ID:13149429
Update Time:2025-04-21

2,4-Dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethylcyclohex-2-en-1-one
    • 40122-96-1
    • TVHHCKFOVFGZBC-UHFFFAOYSA-N
    • DTXCID90472979
    • DTXSID20522173
    • SCHEMBL3864907
    • 2,4-Dimethyl-2-cyclohexen-1-one
    • 2,4-Dimethylcyclohex-2-en-1-one
    • Inchi: 1S/C8H12O/c1-6-3-4-8(9)7(2)5-6/h5-6H,3-4H2,1-2H3
    • InChI Key: TVHHCKFOVFGZBC-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CC(C)CC1

Computed Properties

  • Exact Mass: 124.088815002g/mol
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
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